Cas no 2097985-36-7 (1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile)

• Product Name: 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile
• CAS No: 2097985-36-7
• MF: C₁₃H₁₂N₄
• MW: 224.26118183136
• CID: 5724918
• PubChem ID: 121213438
• Update Time: 2025-06-20

1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2097985-36-7
• AKOS026723906
• F2198-4943
• 1-(cyclopropylmethyl)-3-pyridin-3-ylpyrazole-4-carbonitrile
• 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 1-(cyclopropylmethyl)-3-(3-pyridinyl)-

• Inchi： 1S/C13H12N4/c14-6-12-9-17(8-10-3-4-10)16-13(12)11-2-1-5-15-7-11/h1-2,5,7,9-10H,3-4,8H2
• InChI Key： ORLQKNQXCCYMQZ-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C(C2C=NC=CC=2)=N1)CC1CC1

Computed Properties

• Exact Mass: 224.106196400g/mol
• Monoisotopic Mass: 224.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 444.0±35.0 °C(Predicted)
• pka: 2.70±0.12(Predicted)

Additional information on 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile

Introduction to 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile (CAS No. 2097985-36-7)

1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2097985-36-7, represents a convergence of structural complexity and potential biological activity. The molecular framework of this compound integrates a cyclopropylmethyl side chain with a pyridin-3-yl substituent, both of which are strategically positioned on a pyrazole core, further functionalized by a 4-carbonitrile group. Such structural motifs are often explored for their ability to modulate biological pathways, particularly in the context of drug discovery and development.

The pyrazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridin-3-yl group introduces additional hydrogen bonding capabilities and electronic properties that can influence the compound's interactions with biological targets. Moreover, the 4-carbonitrile moiety enhances the compound's polarity and potential for binding to specific protein receptors. Together, these structural elements contribute to the compound's multifaceted pharmacological profile.

In recent years, there has been growing interest in heterocyclic compounds that incorporate both cyclopropylmethyl and pyridine moieties due to their demonstrated efficacy in modulating enzyme activity and receptor binding. For instance, studies have shown that derivatives of pyrazole with cyclopropyl substituents exhibit enhanced binding affinity to certain kinases and transcription factors. Similarly, pyridine-based compounds have been extensively investigated for their role in central nervous system (CNS) drug development. The combination of these motifs in 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile suggests potential therapeutic applications in areas such as neurology and oncology.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropylmethyl group typically necessitates protective group strategies to prevent unwanted side reactions with other functional groups present in the molecule. The subsequent installation of the pyridin-3-yl moiety often employs palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are highly efficient but require careful optimization to minimize byproduct formation. Finally, the incorporation of the 4-carbonitrile group is commonly achieved through cyanation reactions, which can be performed under various conditions depending on the substrate's reactivity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile. For example, flow chemistry techniques have been employed to improve reaction reproducibility and reduce solvent waste. Additionally, computational methods such as density functional theory (DFT) have been utilized to predict optimal reaction conditions and assess the stability of intermediates. These innovations not only enhance synthetic efficiency but also contribute to greener chemical processes.

The biological evaluation of 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile has revealed promising activities in preclinical models. Initial studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory diseases by interacting with specific amino acid residues within the enzyme active site. The compound's structural features appear to be critical for achieving this inhibition, with the pyrazole core providing a scaffold that can be fine-tuned through derivatization to improve potency and selectivity.

Furthermore, research has indicated that the presence of the cyclopropylmethyl group may enhance metabolic stability while maintaining good solubility profiles, which are essential for oral bioavailability. The pyridin-3-yl substituent has been shown to improve binding affinity by forming hydrogen bonds with polar residues on target proteins. These interactions are often critical for achieving high efficacy in drug candidates. The electron-withdrawing nature of the 4-carbonitrile group further modulates the compound's electronic properties, influencing its binding mode and pharmacological effects.

In clinical settings, compounds with similar structural motifs have shown promise as therapeutic agents. For example, pyrazole-based inhibitors have been investigated for their potential use in treating chronic inflammatory disorders by modulating cytokine production pathways. Pyridine-containing molecules have also been explored for their antiviral and anticancer properties due to their ability to disrupt viral replication cycles or inhibit tumor growth through targeted mechanisms.

The development pipeline for novel pharmaceuticals continues to benefit from innovative approaches in medicinal chemistry. The exploration of heterocyclic compounds like 1-(cyclopropylmethyl)-3-(pyridin-3-yl)-1H-pyrazole-4-carbonitrile represents a significant step forward in identifying new therapeutic agents with improved efficacy and reduced side effects. By leveraging structural diversity and computational modeling, researchers can accelerate the discovery process and bring new treatments to patients more rapidly than ever before.

As our understanding of biological pathways grows more sophisticated, so too does our ability to design molecules that precisely target disease-causing mechanisms. The combination of synthetic innovation and biological evaluation will continue to drive progress in drug discovery, with compounds like this serving as valuable tools for understanding disease biology and developing effective interventions.